Cas no 444619-84-5 (8-broMo-1,2,3,4-tetrahydronaphthalen-2-ol)
8-broMo-1,2,3,4-tetrahydronaphthalen-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol
- 8-broMo-1,2,3,4-tetrahydronaphthalen-2-ol
-
- Inchi: 1S/C10H11BrO/c11-10-3-1-2-7-4-5-8(12)6-9(7)10/h1-3,8,12H,4-6H2
- InChI Key: PXLFPAMVHOMIIC-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC=C2Br)CCC1O
Computed Properties
- Exact Mass: 225.99933g/mol
- Monoisotopic Mass: 225.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2Ų
8-broMo-1,2,3,4-tetrahydronaphthalen-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7967250-0.05g |
8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol |
444619-84-5 | 95.0% | 0.05g |
$229.0 | 2025-03-21 | |
| Enamine | EN300-7967250-0.1g |
8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol |
444619-84-5 | 95.0% | 0.1g |
$342.0 | 2025-03-21 | |
| Enamine | EN300-7967250-0.25g |
8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol |
444619-84-5 | 95.0% | 0.25g |
$487.0 | 2025-03-21 | |
| Enamine | EN300-7967250-0.5g |
8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol |
444619-84-5 | 95.0% | 0.5g |
$768.0 | 2025-03-21 | |
| Enamine | EN300-7967250-1.0g |
8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol |
444619-84-5 | 95.0% | 1.0g |
$986.0 | 2025-03-21 | |
| Enamine | EN300-7967250-2.5g |
8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol |
444619-84-5 | 95.0% | 2.5g |
$1931.0 | 2025-03-21 | |
| Enamine | EN300-7967250-5.0g |
8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol |
444619-84-5 | 95.0% | 5.0g |
$2858.0 | 2025-03-21 | |
| Enamine | EN300-7967250-10.0g |
8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol |
444619-84-5 | 95.0% | 10.0g |
$4236.0 | 2025-03-21 | |
| Aaron | AR00DQHS-50mg |
8-broMo-1,2,3,4-tetrahydronaphthalen-2-ol |
444619-84-5 | 95% | 50mg |
$340.00 | 2025-02-14 | |
| Aaron | AR00DQHS-100mg |
8-broMo-1,2,3,4-tetrahydronaphthalen-2-ol |
444619-84-5 | 95% | 100mg |
$496.00 | 2025-02-14 |
8-broMo-1,2,3,4-tetrahydronaphthalen-2-ol Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on 8-broMo-1,2,3,4-tetrahydronaphthalen-2-ol
Introduction to 8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol (CAS No. 444619-84-5)
8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol, identified by its Chemical Abstracts Service (CAS) number 444619-84-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This tetrahydronaphthalene derivative features a bromo substituent at the 8-position and a hydroxyl group at the 2-position, making it a versatile intermediate for the development of various bioactive molecules.
The molecular structure of 8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol contributes to its unique chemical properties, which have garnered interest in medicinal chemistry and materials science. The presence of both bromine and hydroxyl functional groups allows for diverse chemical modifications, enabling the synthesis of complex derivatives with tailored biological activities. This compound has been explored in the design of novel therapeutic agents, particularly in the context of enzyme inhibition and receptor binding studies.
In recent years, 8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol has been utilized as a key building block in the synthesis of pharmacophores targeting neurological and cardiovascular disorders. Its naphthalene core mimics natural bioactive scaffolds found in many drugs, while the bromo and hydroxyl groups provide handles for further functionalization. Researchers have leveraged this compound to develop inhibitors of enzymes involved in inflammation and oxidative stress, areas of significant therapeutic interest.
One notable application of 8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol is in the synthesis of small-molecule probes for studying protein-protein interactions. The hydroxyl group at position 2 can be selectively modified via glycosylation or esterification to create probes that interact with specific cellular targets. Such probes are invaluable tools in drug discovery pipelines, enabling high-throughput screening and mechanistic studies.
The bromine atom at position 8 serves as a versatile handle for cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures essential for drug development. By incorporating 8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol into synthetic pathways, chemists can access a wide array of heterocyclic compounds with potential therapeutic applications.
Recent advancements in computational chemistry have further highlighted the utility of 8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol as a scaffold for drug design. Molecular modeling studies indicate that its rigid tetrahydronaphthalene core can effectively occupy binding pockets in target proteins, while the functional groups provide critical interactions. These insights have guided the development of novel analogs with enhanced binding affinity and selectivity.
The pharmaceutical industry has shown particular interest in derivatives of 8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol due to their potential as antineoplastic agents. Preclinical studies suggest that certain modifications can lead to compounds with inhibitory effects on kinases and other enzymes overexpressed in cancer cells. The ability to fine-tune the structure while maintaining biological activity makes this compound a promising candidate for further investigation.
Moreover, 8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol has been explored in the development of materials with unique optical properties. Its aromatic system and functional groups contribute to its ability to absorb and emit light at specific wavelengths. This characteristic has been exploited in designing organic semiconductors and light-emitting diodes (LEDs), where precise control over molecular structure is crucial.
The synthesis of 8-bromo-1,2,3,4-tetrahydronaphthalen-2-ol typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination followed by reduction to introduce the tetrahydronaphthalene core. The subsequent introduction of the hydroxyl group at position 2 is achieved through selective oxidation or nucleophilic substitution reactions. These synthetic routes highlight the compound's accessibility despite its complex structure.
In conclusion,8-bromo-1, 2, 3, 4-tetrahydronaphthalen-
444619-84-5 (8-broMo-1,2,3,4-tetrahydronaphthalen-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)